Cas no 2928-17-8 (1-(4-Fluorophenyl)-2-methylpropan-2-ol)

1-(4-Fluorophenyl)-2-methylpropan-2-ol is a fluorinated tertiary alcohol with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a fluorophenyl group and a sterically hindered hydroxyl moiety, makes it a valuable intermediate for constructing more complex molecules. The fluorine substituent enhances electron-withdrawing properties, influencing reactivity in coupling or substitution reactions. The tertiary alcohol group offers stability while remaining amenable to further functionalization. This compound may serve as a precursor in the development of bioactive molecules, leveraging its balanced lipophilicity and structural rigidity. Its synthetic utility is underscored by the versatility of the fluorophenyl motif in medicinal chemistry and materials science.
1-(4-Fluorophenyl)-2-methylpropan-2-ol structure
2928-17-8 structure
Product Name:1-(4-Fluorophenyl)-2-methylpropan-2-ol
CAS No:2928-17-8
MF:C10H13FO
MW:168.208026647568
MDL:MFCD00082699
CID:852674
PubChem ID:520425
Update Time:2025-07-23

1-(4-Fluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-2-methylpropan-2-ol
    • 2-(4-Fluorophenyl)-1,1-dimethylethanol
    • Benzeneethanol, 4-fluoro-α,α-dimethyl-
    • Phenethyl alcohol, p-fluoro-α,α-dimethyl- (6CI)
    • 1-(4-Fluorophenyl)-2-methyl-2-propanol
    • 1,1-Dimethyl-2-(4-fluorophenyl)ethan-1-ol
    • 1-(4-Fluorophenyl)-2-(methylamino)-1-propanone Hydrochloride
    • 1-(4-fluoro-phenyl)-2-methylamino-propan-1-one, hydrochloride
    • 1-(4-Fluor-phenyl)-2-methylamino-propan-1-on, Hydrochlor
    • 1-(4-Fluor-phenyl)-2-methyl-propan-2-ol
    • 4 inverted exclamation mark -Fluoromethcathinone Hydrochloride
    • 4'-Fluoro-2-(methylamino)propiophenone Hydrochloride
    • 4-Fluoroephedrone Hydrochloride
    • Dimethyl-< 4-fluor-benzyl> -carbinol
    • FT-0668652
    • C10H13FO
    • Benzeneethanol, 4-fluoro-beta,beta-dimethyl-
    • DWRIANGNJXQAAT-UHFFFAOYSA-N
    • 2928-17-8
    • EN300-1865906
    • G65074
    • 4-Fluoro-
    • A,
    • Benzeneethanol, 4-fluoro-alpha,alpha-dimethyl-
    • MFCD00082699
    • PS-8723
    • SB85215
    • SCHEMBL4930066
    • 1-(4-FLUORO-PHENYL)-2-METHYL-PROPAN-2-OL
    • AKOS010014769
    • CS-0212176
    • A-dimethylbenzeneethanol
    • 703-10-6
    • MDL: MFCD00082699
    • Inchi: 1S/C10H13FO/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
    • InChI Key: DWRIANGNJXQAAT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(C)(C)O

Computed Properties

  • Exact Mass: 168.09509
  • Monoisotopic Mass: 168.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

1-(4-Fluorophenyl)-2-methylpropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Key Organics Ltd
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